7-(3,4-diethoxyphenyl)-2-(4-phenylpiperazin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(3,4-diethoxyphenyl)-2-(4-phenylpiperazin-1-yl)-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C26H28N4O3S/c1-3-32-21-11-10-18(16-22(21)33-4-2)20-17-34-24-23(20)27-26(28-25(24)31)30-14-12-29(13-15-30)19-8-6-5-7-9-19/h5-11,16-17H,3-4,12-15H2,1-2H3,(H,27,28,31)
• InChI Key: HVYZEGMJZALTTG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=CSC3=C2N=C(NC3=O)N4CCN(CC4)C5=CC=CC=C5)OCC
• Molecular Formula: C26H28N4O3S
• Molecular Weight: 476.6 g/mol

Description

7-(3,4-diethoxyphenyl)-2-(4-phenylpiperazin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C26H28N4O3S and its molecular weight is 476.6. The purity is usually 95%.
BenchChem offers high-quality 7-(3,4-diethoxyphenyl)-2-(4-phenylpiperazin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(3,4-diethoxyphenyl)-2-(4-phenylpiperazin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Agents

• Antimicrobial Activity: Some derivatives of thieno[3,2-d]pyrimidine have been synthesized as antimicrobial agents, demonstrating significant activity against a range of bacteria and fungi. These compounds were developed through various synthetic pathways and tested for their effectiveness compared to standard antimicrobial agents like streptomycin and fusidic acid (Fayed et al., 2014).
• Anti-inflammatory Activity: Thieno[3,2-d]pyrimidine derivatives have also been investigated for their anti-inflammatory properties. The structural modification of these compounds has led to the development of molecules with potential anti-inflammatory and analgesic activities, indicating their usefulness in designing new therapeutic agents (Tolba et al., 2018).

Anticancer Research

• Selective VEGFR3 Inhibition: A novel series of thieno[2,3-d]pyrimidine derivatives has been reported as selective inhibitors of the vascular endothelial growth factor receptor 3 (VEGFR3). These compounds, particularly N-(4-Chloro-3-(trifluoromethyl)phenyl)-4-(6-(4-(4-methylpiperazin-1-yl)phenyl)thieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxamide, have shown potential in the treatment of metastatic breast cancer by inhibiting proliferation and migration of cancer cells (Li et al., 2021).